molecular formula C15H21N3O B7592313 2-Azaspiro[4.5]decan-2-yl-(5-methylpyrazin-2-yl)methanone

2-Azaspiro[4.5]decan-2-yl-(5-methylpyrazin-2-yl)methanone

Cat. No. B7592313
M. Wt: 259.35 g/mol
InChI Key: JTUDTLYXXRHSGI-UHFFFAOYSA-N
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Description

2-Azaspiro[4.5]decan-2-yl-(5-methylpyrazin-2-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a spirocyclic ketone derivative that has been synthesized using various methods.5]decan-2-yl-(5-methylpyrazin-2-yl)methanone.

Mechanism of Action

The exact mechanism of action of 2-Azaspiro[4.5]decan-2-yl-(5-methylpyrazin-2-yl)methanone is not fully understood. However, it has been suggested that this compound may act on the GABAergic system, which is involved in the regulation of anxiety and mood. Additionally, this compound may modulate the activity of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. This compound has been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic and anticonvulsant activities. Additionally, this compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the regulation of neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Azaspiro[4.5]decan-2-yl-(5-methylpyrazin-2-yl)methanone in lab experiments is its potential therapeutic applications. This compound may be useful in the development of new drugs for the treatment of anxiety, depression, and neurodegenerative disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound.

Future Directions

There are several future directions for the study of 2-Azaspiro[4.5]decan-2-yl-(5-methylpyrazin-2-yl)methanone. One direction is to further investigate the mechanism of action of this compound. Additionally, future studies may focus on the development of new drugs based on the structure of this compound. Furthermore, studies may investigate the potential use of this compound in the treatment of other neurological disorders such as Parkinson's disease and schizophrenia.
Conclusion:
In conclusion, this compound is a chemical compound that has potential therapeutic applications. This compound has been studied for its anticonvulsant, anxiolytic, and antidepressant activities in animal models. Additionally, this compound has been found to increase the levels of GABA and BDNF in the brain. Future studies may investigate the mechanism of action of this compound and its potential use in the treatment of other neurological disorders.

Synthesis Methods

The synthesis of 2-Azaspiro[4.5]decan-2-yl-(5-methylpyrazin-2-yl)methanone has been achieved using different methods. One of the methods used for the synthesis of this compound involves the reaction of 2-aminopyridine and cyclohexanone in the presence of a catalyst. Another method involves the reaction of 2-aminopyridine and 5-methyl-2-bromopyrazine in the presence of a base.

Scientific Research Applications

2-Azaspiro[4.5]decan-2-yl-(5-methylpyrazin-2-yl)methanone has been studied for its potential therapeutic applications. This compound has been found to exhibit anticonvulsant, anxiolytic, and antidepressant activities in animal models. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.

properties

IUPAC Name

2-azaspiro[4.5]decan-2-yl-(5-methylpyrazin-2-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21N3O/c1-12-9-17-13(10-16-12)14(19)18-8-7-15(11-18)5-3-2-4-6-15/h9-10H,2-8,11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTUDTLYXXRHSGI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C=N1)C(=O)N2CCC3(C2)CCCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

259.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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